2,4-dichloro-6-{[(3-chloro-4-fluorophenyl)amino]methyl}phenol

• IUPAC Name: 2,4-dichloro-6-[(3-chloro-4-fluoroanilino)methyl]phenol
• InChI: InChI=1S/C13H9Cl3FNO/c14-8-3-7(13(19)11(16)4-8)6-18-9-1-2-12(17)10(15)5-9/h1-5,18-19H,6H2
• InChI Key: QDVAOILRXGKAKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC2=C(C(=CC(=C2)Cl)Cl)O)Cl)F
• Molecular Formula: C13H9Cl3FNO
• Molecular Weight: 320.6 g/mol

Description

2,4-dichloro-6-{[(3-chloro-4-fluorophenyl)amino]methyl}phenol, commonly known as triclosan, is a synthetic antibacterial and antifungal agent. It was first introduced in the market in the 1970s and has since been widely used in personal care products, such as soaps, toothpaste, and deodorants, as well as in household and medical settings. Despite its widespread use, there have been growing concerns about the potential harmful effects of triclosan on human health and the environment.

Advantages and Limitations for Lab Experiments

Triclosan has several advantages for use in lab experiments. Its broad-spectrum antibacterial and antifungal properties make it a useful tool for studying the effects of microorganisms on various biological processes. Triclosan is also relatively stable and easy to use, making it a popular choice for researchers. However, there are some limitations to using triclosan in lab experiments. Its potential harmful effects on human health and the environment mean that researchers must take precautions when handling and disposing of triclosan. In addition, the widespread use of triclosan in consumer products means that it can be difficult to control for background exposure in lab experiments.

Future Directions

There are several areas of future research that could help to further our understanding of triclosan and its potential effects on human health and the environment. One area of interest is the development of alternative antibacterial agents that are less harmful to human health and the environment. Another area of research is the investigation of the long-term effects of triclosan exposure on human health, particularly in vulnerable populations such as pregnant women and children. Additionally, there is a need for more research on the environmental impact of triclosan, including its effects on aquatic ecosystems and the development of antibiotic resistance in bacteria.

Synthesis Methods

Triclosan is synthesized through a multi-step process involving the reaction of 2,4-dichlorophenol with 3-chloro-4-fluoroaniline in the presence of a catalyst. The resulting intermediate is then treated with formaldehyde and sodium hydroxide to yield triclosan. This synthesis method has been optimized over the years to improve the yield and purity of triclosan.

Scientific Research Applications

Triclosan has been extensively studied for its antibacterial and antifungal properties. It has been shown to be effective against a wide range of microorganisms, including gram-positive and gram-negative bacteria, fungi, and viruses. Triclosan's mechanism of action involves the inhibition of bacterial fatty acid synthesis by targeting the enzyme enoyl-acyl carrier protein reductase (FabI). This leads to the disruption of the bacterial cell membrane and ultimately cell death.
Biochemical and Physiological Effects:
Triclosan has been found to have a number of biochemical and physiological effects on both humans and animals. Studies have shown that triclosan can accumulate in the body over time and has been detected in human urine, blood, and breast milk. Triclosan has also been found to disrupt the endocrine system by interfering with the production and regulation of hormones. In addition, triclosan has been shown to have a negative impact on the immune system, with some studies suggesting that it may increase the risk of allergies and asthma.